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Compound of Interest

Compound Name: Biotin Azide Plus

Cat. No.: B13714190 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Biotin Azide Plus, a valuable reagent in bioorthogonal chemistry.

Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your

research.

Immediate Safety and Handling Information
Biotin Azide Plus, like all azide-containing compounds, requires careful handling due to its

potential hazards. While specific hazard data for Biotin Azide Plus is not fully detailed in all

safety data sheets, the azide functional group necessitates caution. Organic azides can be

energetic and potentially explosive, especially when concentrated or in the presence of certain

metals. General safety protocols for azides should always be followed.

Key Chemical and Physical Properties

A summary of the key quantitative data for Biotin Azide Plus is provided in the table below for

easy reference.
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Property Value Citations

Molecular Formula C₂₄H₄₂N₁₀O₅S [1]

Molecular Weight 582.72 g/mol [1][2]

Physical State
Off-white to slightly orange

amorphous solid or oil
[1][2]

Purity ≥ 95% (HPLC)

Solubility
Soluble in DMSO, DMF, and

MeOH

Storage Conditions
-20 °C, protected from light,

under inert gas

Shelf Life
12 months unopened after

receipt

Personal Protective Equipment (PPE)
When handling Biotin Azide Plus, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times:

Eye Protection: Safety glasses with side shields or splash goggles are essential to protect

against accidental splashes.

Hand Protection: Chemical-resistant gloves are required. For handling highly toxic azides,

consider double gloving with silver shield gloves under nitrile gloves.

Body Protection: A lab coat must be worn to protect against spills. In situations with a higher

risk of explosion, such as when working with larger quantities or unknown azide compounds,

a blast shield and fume hood are necessary.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.
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Operational Plan: A Step-by-Step Workflow for Safe
Handling
The following workflow provides a procedural guide for the safe handling of Biotin Azide Plus
from receipt to disposal. This process is designed to minimize exposure and prevent accidental

reactions.
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Caption: Workflow for Safe Handling of Biotin Azide Plus.
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Disposal Plan: Managing Azide-Containing Waste
Proper disposal of Biotin Azide Plus and any associated waste is crucial to prevent the

formation of explosive metal azides and to protect the environment.

Never dispose of azide solutions down the drain. Azides can react with lead and copper

plumbing to form highly explosive metal azides.

All waste containing Biotin Azide Plus, including dilute solutions, must be treated as

hazardous waste.

Collect all azide-containing waste in a designated and clearly labeled waste container.

Follow your institution's specific protocols for the disposal of hazardous chemical waste.

For dilute solutions (5% or less) of some azides, deactivation with nitrous acid may be

possible, but this should only be performed by trained personnel in a chemical fume hood

and in accordance with established institutional procedures. It is recommended to consult

with your institution's environmental health and safety department before attempting any

deactivation procedures.

By adhering to these safety protocols, researchers can confidently and safely utilize Biotin
Azide Plus in their experiments, fostering a culture of safety and responsibility in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13714190#personal-protective-equipment-for-
handling-biotin-azide-plus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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